4(3h)-Quinazolinone,2-[4-(2-chloroethoxy)phenyl]-8-methoxy-3-(4-methoxyphenyl)-

• Molecular Formula: C24H21ClN2O4
• Molecular Weight: 436.9 g/mol
• IUPAC Name: 2-[4-(2-chloroethoxy)phenyl]-8-methoxy-3-(4-methoxyphenyl)quinazolin-4-one
• InChI: InChI=1S/C24H21ClN2O4/c1-29-18-12-8-17(9-13-18)27-23(16-6-10-19(11-7-16)31-15-14-25)26-22-20(24(27)28)4-3-5-21(22)30-2/h3-13H,14-15H2,1-2H3
• InChI Key: KVKJQWUMMMBTJX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NC3=C(C2=O)C=CC=C3OC)C4=CC=C(C=C4)OCCCl

Description

4(3h)-Quinazolinone,2-[4-(2-chloroethoxy)phenyl]-8-methoxy-3-(4-methoxyphenyl)- is a useful research compound. Its molecular formula is C24H21ClN2O4 and its molecular weight is 436.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 18.0 g (0.0410 mol) of 2-[4-(2-chloro-ethoxy)-phenyl]-8-methoxy-3-(4-methoxy-phenyl)-2,3-dihydro-1H-quinazolin-4-one in 500 mL of toluene was added 9.31 g (0.0410 mol) of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone. The reaction mixture was stirred and heated under reflux for 3 hours. After cooling to room temperature, the solvent was removed in a rotary evaporator. Ethanol (300 mL) was added to the crude product and stirred at room temperature overnight. The precipitate was collected by vacuum filtration. An analytical sample (mp 151-152° C.) was obtained by recrystallization from ethanol.